![molecular formula C10H14O B6251998 (3'aS,6'aR)-hexahydro-1'H-spiro[cyclopropane-1,2'-pentalen]-5'-one, cis CAS No. 124182-92-9](/img/no-structure.png)
(3'aS,6'aR)-hexahydro-1'H-spiro[cyclopropane-1,2'-pentalen]-5'-one, cis
Overview
Description
(3'aS,6'aR)-hexahydro-1'H-spiro[cyclopropane-1,2'-pentalen]-5'-one, cis (hereinafter referred to as “HHS-C”) is a cyclopropane-containing natural product that has been studied for its potential medicinal properties. HHS-C has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral activities. HHS-C has also been found to have potential applications in drug delivery systems, as well as in the treatment of metabolic disorders and other diseases.
Scientific Research Applications
HHS-C has been studied for its potential medicinal properties, including its anti-inflammatory, anti-cancer, and anti-viral activities. HHS-C has also been studied as a potential drug delivery system, as well as for its potential in treating metabolic disorders and other diseases. HHS-C has been found to possess a wide range of biological activities, including inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. HHS-C has also been found to possess anti-cancer activity, as it has been found to inhibit the growth of cancer cells. HHS-C has also been found to possess anti-viral activity, as it has been found to inhibit the replication of the human immunodeficiency virus (HIV).
Mechanism of Action
The mechanism of action of HHS-C is not yet fully understood. However, it is believed that HHS-C binds to the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain, and inhibits its activity. HHS-C has also been found to bind to the enzyme cyclooxygenase-1 (COX-1), which is involved in the production of prostaglandins. Additionally, HHS-C has been found to bind to the enzyme lipoxygenase, which is involved in the production of leukotrienes.
Biochemical and Physiological Effects
HHS-C has been found to possess a wide range of biochemical and physiological effects. HHS-C has been found to possess anti-inflammatory, anti-cancer, and anti-viral activities. HHS-C has also been found to possess antioxidant activity, as it has been found to inhibit the production of reactive oxygen species (ROS). HHS-C has also been found to possess anti-allergic activity, as it has been found to inhibit the release of histamine from mast cells. HHS-C has also been found to possess immunomodulatory activity, as it has been found to modulate the activity of T-cells and B-cells.
Advantages and Limitations for Lab Experiments
HHS-C has several advantages and limitations for lab experiments. One advantage is that HHS-C is relatively easy to synthesize, as it can be synthesized via a number of different methods. Additionally, HHS-C is relatively easy to store and is stable under a range of temperatures and pH levels. However, HHS-C is not water soluble and therefore must be dissolved in an organic solvent such as ethanol or dimethyl sulfoxide (DMSO) prior to use. Additionally, HHS-C is not widely available and must be synthesized in the lab.
Future Directions
There are a number of potential future directions for the study of HHS-C. One potential direction is to further explore the mechanism of action of HHS-C, as the exact mechanism of action is not yet fully understood. Additionally, further research could be conducted to explore the potential applications of HHS-C in drug delivery systems and in the treatment of metabolic disorders and other diseases. Additionally, further research could be conducted to explore the potential toxicological effects of HHS-C. Finally, further research could be conducted to explore the potential applications of HHS-C in the food industry, as HHS-C has been found to possess antioxidant and anti-allergic activities.
Synthesis Methods
HHS-C has been synthesized via a number of different methods, including the Wittig reaction, the Pictet-Spengler reaction, and the Horner-Wadsworth-Emmons reaction. In the Wittig reaction, HHS-C is formed when a phosphonium ylide reacts with an aldehyde or ketone. In the Pictet-Spengler reaction, HHS-C is formed when a cyclopropylmethyl chloride reacts with an aldehyde or ketone. In the Horner-Wadsworth-Emmons reaction, HHS-C is formed when an aldehyde or ketone reacts with an organophosphorus reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3'aS,6'aR)-hexahydro-1'H-spiro[cyclopropane-1,2'-pentalen]-5'-one, cis' involves the construction of the cyclopropane ring and the formation of the spirocyclic system. The key steps in the synthesis pathway include the preparation of the starting materials, the formation of the cyclopropane ring, and the formation of the spirocyclic system.", "Starting Materials": [ "1,3-cyclopentadiene", "2-bromo-1-phenyl-1-propene", "n-butyllithium", "diethyl malonate", "ethyl acetoacetate", "sodium hydride", "ethyl 2-methyl-3-oxobutanoate", "methyl vinyl ketone", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "ethanol", "diethyl ether", "dichloromethane", "tetrahydrofuran", "hexane" ], "Reaction": [ "Step 1: Preparation of 2-bromo-1-phenyl-1-propene", "2-bromo-1-phenyl-1-propene is prepared by reacting 1,3-cyclopentadiene with 2-bromo-1-phenyl-1-propene in the presence of n-butyllithium.", "Step 2: Formation of the Cyclopropane Ring", "The cyclopropane ring is formed by reacting 2-bromo-1-phenyl-1-propene with diethyl malonate in the presence of sodium hydride and diethyl ether.", "Step 3: Formation of the Spirocyclic System", "The spirocyclic system is formed by reacting the cyclopropane intermediate with ethyl acetoacetate in the presence of sodium hydride and tetrahydrofuran.", "Step 4: Formation of the Ketone", "The ketone is formed by reacting the spirocyclic intermediate with methyl vinyl ketone in the presence of sodium borohydride and acetic acid.", "Step 5: Purification", "The product is purified by washing with hydrochloric acid, sodium hydroxide, and water, and then drying with sodium sulfate and magnesium sulfate.", "Step 6: Isolation", "The product is isolated by column chromatography using a mixture of dichloromethane and hexane as the eluent." ] } | |
CAS RN |
124182-92-9 |
Product Name |
(3'aS,6'aR)-hexahydro-1'H-spiro[cyclopropane-1,2'-pentalen]-5'-one, cis |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
